N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C20H19N5O6S/c1-13-11-14(2)22-20(21-13)24-32(29,30)18-9-3-15(4-10-18)23-19(26)12-31-17-7-5-16(6-8-17)25(27)28/h3-11H,12H2,1-2H3,(H,23,26)(H,21,22,24)
• InChI Key: MLOJAOWCWCBLPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C20H19N5O6S
• Molecular Weight: 457.5 g/mol

Description

The compound “N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2-(4-nitrophenoxy)acetamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and it’s also substituted with two methyl groups. The pyrimidine ring is connected to a sulfonamide group, which is in turn connected to a phenyl ring. The phenyl ring is further connected to an acetamide group with a nitrophenol substituent.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of multiple functional groups, including the pyrimidine ring, sulfonamide group, phenyl ring, acetamide group, and nitrophenol group. These groups could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar sulfonamide, acetamide, and nitrophenol groups could potentially make this compound soluble in polar solvents. The compound’s melting point, boiling point, and other physical properties would depend on the specific arrangement of atoms and the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological studies. If this compound has biological activity, it could potentially interact with various enzymes or receptors in the body, but this would need to be confirmed through experimental studies.

Future Directions

Future research on this compound could involve studying its synthesis, chemical reactivity, physical and chemical properties, and potential biological activity. This could involve laboratory experiments, computational studies, and potentially even biological assays if the compound is suspected to have biological activity.